Cas no 1260790-23-5 (5-Amino-2-fluoroisonicotinaldehyde)

• Product Name: 5-Amino-2-fluoroisonicotinaldehyde
• CAS No: 1260790-23-5
• MF: C₆H₅FN₂O
• MW: 140.115104436874
• CID: 4908670
• Update Time: 2025-06-09

5-Amino-2-fluoroisonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-fluoroisonicotinaldehyde
• AK673604

• Inchi： 1S/C6H5FN2O/c7-6-1-4(3-10)5(8)2-9-6/h1-3H,8H2
• InChI Key： UZKQPUXMMKCKJF-UHFFFAOYSA-N
• SMILES： FC1=CC(C=O)=C(C=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 0.6
• Topological Polar Surface Area: 56

Additional information on 5-Amino-2-fluoroisonicotinaldehyde

Introduction to 5-Amino-2-fluoroisonicotinaldehyde (CAS No. 1260790-23-5)

5-Amino-2-fluoroisonicotinaldehyde, with the chemical identifier CAS No. 1260790-23-5, is a fluorinated heterocyclic aldehyde that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of isonicotinaldehyde derivatives, which are known for their versatile applications in drug discovery and development. The presence of both amino and fluoro substituents in its molecular structure imparts unique chemical and biological properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.

The synthesis of 5-Amino-2-fluoroisonicotinaldehyde involves a series of well-orchestrated chemical reactions that highlight the ingenuity of modern organic synthesis techniques. The fluorine atom, introduced at the 2-position of the isonicotinaldehyde backbone, plays a crucial role in modulating the reactivity and selectivity of the compound. This modification is particularly important in medicinal chemistry, where fluorine atoms are often employed to enhance metabolic stability, binding affinity, and overall pharmacological efficacy.

In recent years, there has been a surge in research focused on fluorinated compounds due to their ability to improve drug-like properties. Studies have demonstrated that the incorporation of fluorine into bioactive molecules can lead to enhanced lipophilicity, reduced polarity, and improved bioavailability. 5-Amino-2-fluoroisonicotinaldehyde exemplifies this trend, as its structure suggests potential applications in the design of novel therapeutic agents targeting various biological pathways.

The biological significance of 5-Amino-2-fluoroisonicotinaldehyde lies in its potential to serve as a precursor for more complex pharmacophores. Researchers have explored its utility in generating derivatives with enhanced binding interactions with biological targets such as enzymes and receptors. For instance, modifications at the amino group can facilitate further functionalization, allowing for the creation of peptidomimetics or enzyme inhibitors with tailored properties.

One of the most compelling aspects of 5-Amino-2-fluoroisonicotinaldehyde is its role in the development of next-generation pharmaceuticals. The fluorine atom's electronic properties can influence the compound's interaction with biological systems, potentially leading to improved therapeutic outcomes. This has spurred interest among academic institutions and pharmaceutical companies looking to develop innovative treatments for diseases ranging from infectious disorders to chronic conditions.

The chemical reactivity of 5-Amino-2-fluoroisonicotinaldehyde also makes it a fascinating subject for synthetic chemists. Its aldehyde functionality allows for further derivatization through condensation reactions, forming Schiff bases or imines that can be further functionalized. Additionally, the presence of both amino and fluoro groups provides multiple sites for selective modifications, enabling the construction of complex molecular architectures.

Recent advancements in computational chemistry have further enhanced our understanding of 5-Amino-2-fluoroisonicotinaldehyde's potential applications. Molecular modeling studies have revealed insights into how structural modifications can influence binding affinity and pharmacokinetic profiles. These findings are particularly valuable for drug designers seeking to optimize lead compounds before moving into costly and time-consuming experimental validation.

The versatility of 5-Amino-2-fluoroisonicotinaldehyde extends beyond its role as an intermediate in drug synthesis. It has also been explored as a building block for materials science applications, where its unique electronic properties could contribute to the development of advanced materials with tailored functionalities. This interdisciplinary approach underscores the broad utility of fluorinated heterocycles in modern science.

In conclusion, 5-Amino-2-fluoroisonicotinaldehyde (CAS No. 1260790-23-5) represents a promising compound with significant potential in pharmaceutical research and beyond. Its structural features, combined with recent advancements in synthetic and computational chemistry, make it a cornerstone in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge is likely to grow even further.